Cas no 2194288-85-0 (N-(4-Cyanotetrahydro-2H-pyran-4-yl)-1,3-dihydro-5-methyl-1,3-dioxo-2H-isoindole-2-acetamide)

• Product Name: N-(4-Cyanotetrahydro-2H-pyran-4-yl)-1,3-dihydro-5-methyl-1,3-dioxo-2H-isoindole-2-acetamide
• CAS No: 2194288-85-0
• MF: C₁₇H₁₇N₃O₄
• MW: 327.334583997726
• CID: 5452751
• PubChem ID: 132302326
• Update Time: 2025-06-15

N-(4-Cyanotetrahydro-2H-pyran-4-yl)-1,3-dihydro-5-methyl-1,3-dioxo-2H-isoindole-2-acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Cyanooxan-4-yl)-2-(5-methyl-1,3-dioxoisoindol-2-yl)acetamide
• Z1212407060
• 2194288-85-0
• AKOS033168276
• N-(4-cyanooxan-4-yl)-2-(5-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide
• EN300-6534287
• N-(4-Cyanotetrahydro-2H-pyran-4-yl)-1,3-dihydro-5-methyl-1,3-dioxo-2H-isoindole-2-acetamide

• Inchi： 1S/C17H17N3O4/c1-11-2-3-12-13(8-11)16(23)20(15(12)22)9-14(21)19-17(10-18)4-6-24-7-5-17/h2-3,8H,4-7,9H2,1H3,(H,19,21)
• InChI Key： SLCXFXHULZINMA-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=C(C)C=C2)C(=O)N1CC(NC1(C#N)CCOCC1)=O

Computed Properties

• Exact Mass: 327.12190603g/mol
• Monoisotopic Mass: 327.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 602
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 99.5Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 629.6±55.0 °C(Predicted)
• pka: 10.75±0.20(Predicted)

Additional information on N-(4-Cyanotetrahydro-2H-pyran-4-yl)-1,3-dihydro-5-methyl-1,3-dioxo-2H-isoindole-2-acetamide

Research Brief on N-(4-Cyanotetrahydro-2H-pyran-4-yl)-1,3-dihydro-5-methyl-1,3-dioxo-2H-isoindole-2-acetamide (CAS: 2194288-85-0)

N-(4-Cyanotetrahydro-2H-pyran-4-yl)-1,3-dihydro-5-methyl-1,3-dioxo-2H-isoindole-2-acetamide (CAS: 2194288-85-0) is a novel chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. The following research brief provides an overview of the latest findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

Recent studies have focused on the synthesis and optimization of N-(4-Cyanotetrahydro-2H-pyran-4-yl)-1,3-dihydro-5-methyl-1,3-dioxo-2H-isoindole-2-acetamide. Researchers have developed efficient synthetic routes to produce this compound with high purity and yield. The synthetic process typically involves multi-step reactions, including the formation of the tetrahydro-2H-pyran ring and subsequent functionalization with the isoindole-1,3-dione moiety. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the structure and purity of the compound.

The biological activity of N-(4-Cyanotetrahydro-2H-pyran-4-yl)-1,3-dihydro-5-methyl-1,3-dioxo-2H-isoindole-2-acetamide has been investigated in several in vitro and in vivo models. Preliminary data suggest that this compound exhibits potent inhibitory effects on specific enzymes involved in inflammatory and oncogenic pathways. For instance, it has been shown to selectively target kinases that play a critical role in cell proliferation and survival. These findings highlight the compound's potential as a lead candidate for the development of new therapeutics for cancer and inflammatory diseases.

In addition to its enzyme inhibitory properties, N-(4-Cyanotetrahydro-2H-pyran-4-yl)-1,3-dihydro-5-methyl-1,3-dioxo-2H-isoindole-2-acetamide has demonstrated favorable pharmacokinetic profiles in preclinical studies. The compound exhibits good oral bioavailability and metabolic stability, which are essential attributes for further drug development. Researchers are currently exploring its structure-activity relationships (SAR) to optimize its efficacy and reduce potential off-target effects.

Despite the promising results, several challenges remain in the development of N-(4-Cyanotetrahydro-2H-pyran-4-yl)-1,3-dihydro-5-methyl-1,3-dioxo-2H-isoindole-2-acetamide as a therapeutic agent. Further studies are needed to elucidate its precise mechanism of action and to assess its safety and toxicity profiles in more complex biological systems. Additionally, the scalability of its synthesis and the cost-effectiveness of production will be critical factors in its transition from the laboratory to clinical trials.

In conclusion, N-(4-Cyanotetrahydro-2H-pyran-4-yl)-1,3-dihydro-5-methyl-1,3-dioxo-2H-isoindole-2-acetamide represents a promising compound with significant potential in the field of chemical biology and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further investigation. Continued research efforts will be essential to fully realize its therapeutic potential and to address the remaining challenges in its development.